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Compound of Interest

Compound Name: Dimethylamine

Cat. No.: B145610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

dimethylamine in a laboratory setting. It includes comprehensive operational and disposal

plans with procedural, step-by-step guidance to ensure the safe and compliant use of this

chemical.

I. Personal Protective Equipment (PPE) for
Dimethylamine
The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize

exposure and ensure safety when handling dimethylamine. The following table summarizes

the recommended PPE based on the task and potential exposure level.

Table 1: Recommended Personal Protective Equipment for Dimethylamine
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Exposure Level
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Low Risk /

Incidental

Contact (e.g.,

handling sealed

containers,

preparing dilute

solutions in a

fume hood)

Chemical splash

goggles

conforming to EN

166.[1][2] A face

shield may also

be worn.[3]

Nitrile or

Neoprene

gloves. Regularly

inspect gloves

for signs of

degradation and

replace

immediately if

contaminated.[4]

Fully-buttoned,

long-sleeved lab

coat.

Work in a

properly

functioning

chemical fume

hood.[2]

Medium Risk /

Potential for

Splash (e.g.,

transferring small

quantities,

reactions under

reflux)

Chemical splash

goggles and a

face shield.[3]

Butyl rubber or

heavy-duty

Neoprene

gloves. While

specific

breakthrough

times for

dimethylamine

are not readily

available, for the

similar chemical

Diethylamine,

Ansell

recommends

gloves with a

breakthrough

time of >480

minutes.[5]

Chemical-

resistant apron

over a lab coat or

a chemical-

resistant suit.

A NIOSH-

approved air-

purifying

respirator with an

ammonia/methyl

amine cartridge if

work is not

performed in a

fume hood or if

there is a

potential for

exceeding

exposure limits.

[6][7][8][9]

High Risk /

Potential for

Significant

Exposure (e.g.,

large-scale

reactions,

Chemical splash

goggles and a

face shield.

Butyl rubber

gloves with

extended cuffs.

Chemical-

resistant suit,

boots, and head

covering.

A NIOSH-

approved

supplied-air

respirator (SAR)

or a self-

contained

breathing
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cleaning up

spills)

apparatus

(SCBA).[4]

Occupational Exposure Limits for Dimethylamine

Organization Limit Value

OSHA
Permissible Exposure Limit

(PEL) - 8-hr TWA
10 ppm

NIOSH
Recommended Exposure Limit

(REL) - 10-hr TWA
10 ppm

ACGIH
Threshold Limit Value (TLV) -

8-hr TWA
5 ppm

ACGIH
Short-Term Exposure Limit

(STEL)
15 ppm

II. Operational Plan for Handling Dimethylamine
This section provides a step-by-step guide for the safe handling of dimethylamine in a

laboratory setting.

1. Pre-Handling Preparation:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

identifying potential hazards and necessary control measures.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a

valid inspection sticker.[2]

PPE Inspection: Inspect all PPE for damage or contamination before use.

Emergency Equipment: Locate and ensure the accessibility of the nearest safety shower,

eyewash station, and fire extinguisher.[1]
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Spill Kit: Have a spill kit readily available that is appropriate for flammable and corrosive

materials. This should include absorbent materials like vermiculite or sand.[10][11]

2. Handling Aqueous Dimethylamine Solution:

Grounding: When transferring dimethylamine from a metal container, ensure that the

container and receiving vessel are properly grounded to prevent static discharge.[11]

Dispensing: Use a bottle-top dispenser or a funnel for transferring the solution to minimize

splashing.

Container Sealing: Keep containers of dimethylamine tightly sealed when not in use.[1]

Environment: Work away from ignition sources such as open flames, hot plates, and spark-

producing equipment.[1]

3. Post-Handling Procedures:

Decontamination: Wipe down the work area with an appropriate cleaning agent.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with any

residual chemical.

Hand Washing: Wash hands thoroughly with soap and water after handling dimethylamine,

even if gloves were worn.[11]

III. Disposal Plan for Dimethylamine Waste
Proper disposal of dimethylamine waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

1. Waste Collection:

Waste Container: Collect all dimethylamine-containing waste in a designated, properly

labeled, and chemically compatible waste container.[12][13]

Segregation: Do not mix dimethylamine waste with incompatible materials.
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Container Closure: Keep the waste container securely closed except when adding waste.[13]

2. Disposal of Empty Containers:

Triple Rinsing: Empty containers that held dimethylamine must be triple-rinsed with a

suitable solvent (e.g., water). The first rinseate must be collected and disposed of as

hazardous waste.[12][14]

Defacing: After rinsing, deface or remove the original label before disposing of the container

as regular laboratory glass or plastic waste, in accordance with institutional policy.[14]

3. Arranging for Disposal:

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the pickup and disposal of the hazardous waste container.[14]

Labeling: Ensure the waste container is accurately labeled with its contents and associated

hazards.

IV. Visual Guides for Safety Protocols
Diagram 1: PPE Selection for Handling Dimethylamine
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Start: Task Involving Dimethylamine

Assess Risk of Exposure

Low Risk / Incidental Contact

Low

Medium Risk / Potential for Splash

Medium

High Risk / Significant Exposure

High

Action: Wear Goggles, Nitrile/Neoprene Gloves, Lab Coat Action: Wear Goggles, Face Shield, Butyl/Heavy Neoprene Gloves, Chemical Apron, Consider Respirator Action: Wear Goggles, Face Shield, Butyl Gloves, Chemical Suit, SAR/SCBA

Proceed with Task Safely

Click to download full resolution via product page

Caption: PPE selection workflow based on risk assessment.

Diagram 2: Emergency Response for a Dimethylamine Spill
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Dimethylamine Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Risk

Small Spill & Trained Personnel

Small

Large Spill or Untrained Personnel

Large

Action: Don Appropriate PPE (See Table 1 - High Risk)

Action: Call EHS/Emergency Services

Action: Contain Spill with Inert Absorbent (e.g., sand, vermiculite)

Action: Collect Absorbed Material into a Sealed Waste Container

Action: Decontaminate Spill Area

Spill Managed

Click to download full resolution via product page

Caption: Emergency response procedure for a dimethylamine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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